6-tert-butyl-N-(2-furylmethyl)-2-[(4-methylbenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Molecular Formula: C26H30N2O3S
• Molecular Weight: 450.6 g/mol
• IUPAC Name: 6-tert-butyl-N-(furan-2-ylmethyl)-2-[(4-methylbenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C26H30N2O3S/c1-16-7-9-17(10-8-16)23(29)28-25-22(24(30)27-15-19-6-5-13-31-19)20-12-11-18(26(2,3)4)14-21(20)32-25/h5-10,13,18H,11-12,14-15H2,1-4H3,(H,27,30)(H,28,29)
• InChI Key: YSUKBOTWMBAMNF-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CC(CC3)C(C)(C)C)C(=O)NCC4=CC=CO4

Description

6-tert-butyl-N-(2-furylmethyl)-2-[(4-methylbenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, also known as TAK-700, is a chemical compound that has been widely used in scientific research. It is a nonsteroidal androgen receptor inhibitor that has been studied for its potential use in the treatment of prostate cancer.

Mechanism of Action

6-tert-butyl-N-(2-furylmethyl)-2-[(4-methylbenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a nonsteroidal androgen receptor inhibitor that works by binding to the androgen receptor and preventing the binding of androgens, such as testosterone and dihydrotestosterone. This inhibition of androgen receptor signaling leads to a decrease in the growth and proliferation of prostate cancer cells.
Biochemical and Physiological Effects:
6-tert-butyl-N-(2-furylmethyl)-2-[(4-methylbenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that 6-tert-butyl-N-(2-furylmethyl)-2-[(4-methylbenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide inhibits the growth of prostate cancer cells by inducing apoptosis and cell cycle arrest. In vivo studies have shown that 6-tert-butyl-N-(2-furylmethyl)-2-[(4-methylbenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide inhibits the growth of prostate tumors and reduces serum prostate-specific antigen levels. 6-tert-butyl-N-(2-furylmethyl)-2-[(4-methylbenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has also been shown to have anti-androgenic effects, such as reducing the size of the prostate gland and decreasing the production of androgens.

Advantages and Limitations for Lab Experiments

6-tert-butyl-N-(2-furylmethyl)-2-[(4-methylbenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has a number of advantages and limitations for lab experiments. One advantage is that it is a highly selective and potent inhibitor of the androgen receptor, which makes it a useful tool compound for studying the androgen receptor and its role in cancer progression. However, one limitation is that 6-tert-butyl-N-(2-furylmethyl)-2-[(4-methylbenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has poor solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are a number of future directions for the study of 6-tert-butyl-N-(2-furylmethyl)-2-[(4-methylbenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. One direction is to further investigate its potential use in the treatment of other androgen-related diseases, such as breast cancer and hirsutism. Another direction is to develop more potent and selective androgen receptor inhibitors that can overcome the limitations of 6-tert-butyl-N-(2-furylmethyl)-2-[(4-methylbenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, such as poor solubility. Additionally, further studies are needed to better understand the mechanism of action of 6-tert-butyl-N-(2-furylmethyl)-2-[(4-methylbenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide and its potential side effects.

Synthesis Methods

6-tert-butyl-N-(2-furylmethyl)-2-[(4-methylbenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is synthesized using a multi-step process that involves the coupling of various chemical compounds. The synthesis starts with the reaction of 2-furylmethylamine with tert-butyl isocyanide to form 6-tert-butyl-N-(2-furylmethyl)carboxamide. This intermediate is then reacted with 4-methylbenzoyl chloride to form 6-tert-butyl-N-(2-furylmethyl)-2-[(4-methylbenzoyl)amino]carboxamide. The final step involves the reaction of this intermediate with 4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid to form 6-tert-butyl-N-(2-furylmethyl)-2-[(4-methylbenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide.

Scientific Research Applications

6-tert-butyl-N-(2-furylmethyl)-2-[(4-methylbenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been extensively studied for its potential use in the treatment of prostate cancer. It has been shown to inhibit the growth of prostate cancer cells in vitro and in vivo. 6-tert-butyl-N-(2-furylmethyl)-2-[(4-methylbenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has also been studied for its potential use in the treatment of other androgen-related diseases, such as breast cancer and hirsutism. Additionally, 6-tert-butyl-N-(2-furylmethyl)-2-[(4-methylbenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been used as a tool compound for studying the androgen receptor and its role in cancer progression.